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Compound of Interest

Compound Name: BDP R6G maleimide

Cat. No.: B606001

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
BDP R6G maleimide is a thiol-reactive fluorescent dye belonging to the borondipyrromethene

(BODIPY) class of fluorophores.[1][2] It exhibits absorption and emission spectra similar to the

well-known Rhodamine 6G (R6G), making it a suitable alternative for various fluorescence-

based applications. The maleimide functional group allows for the specific covalent labeling of

sulfhydryl groups, which are predominantly found in the cysteine residues of proteins.[1][2] This

site-specific labeling is advantageous as it is less likely to interfere with the protein's active

sites compared to amine-reactive labeling strategies. These application notes provide a

detailed protocol for the successful labeling of proteins with BDP R6G maleimide, including

methods for purification and characterization of the resulting conjugate.

Physicochemical and Fluorescent Properties
BDP R6G is characterized by its high fluorescence quantum yield and photostability.[3] These

properties make it a robust choice for applications requiring sensitive detection and resistance

to photobleaching. The spectral characteristics of a BDP R6G derivative are summarized in the
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table below. While the data is for a BDP R6G azide, the core fluorophore is identical, and thus

the spectral properties are expected to be highly similar.

Property Value Reference

Excitation Maximum (λex) ~530 nm

Emission Maximum (λem) ~548 nm

Molar Extinction Coefficient (ε)

Not explicitly stated for the

maleimide, but the related

Rhodamine 6G is ~116,000

cm⁻¹M⁻¹ at 529.8 nm.

Fluorescence Quantum Yield

(Φ)
0.96

Correction Factor (CF₂₈₀) 0.18

Experimental Protocols
Reagent Preparation
a. Protein Solution:

Dissolve the protein to be labeled in a degassed, thiol-free buffer at a pH of 7.0-7.5. Suitable

buffers include phosphate-buffered saline (PBS), Tris, or HEPES.

The recommended protein concentration is between 1-10 mg/mL.

To degas the buffer, apply a vacuum for several minutes or bubble an inert gas such as

nitrogen or argon through the solution.

b. (Optional) Reduction of Disulfide Bonds:

If the protein's cysteine residues are involved in disulfide bonds, they must be reduced to

free thiols for labeling to occur.

Add a 10-100 fold molar excess of a reducing agent like Tris(2-carboxyethyl)phosphine

(TCEP) to the protein solution.
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Incubate the mixture for 20-30 minutes at room temperature.

If using Dithiothreitol (DTT), it must be removed by dialysis or a desalting column prior to

adding the maleimide dye, as it will compete for the labeling reaction. TCEP does not need

to be removed.

c. BDP R6G Maleimide Stock Solution:

Allow the vial of BDP R6G maleimide to warm to room temperature before opening.

Prepare a 10 mM stock solution by dissolving the dye in anhydrous dimethyl sulfoxide

(DMSO) or dimethylformamide (DMF).

Vortex the solution briefly to ensure it is fully dissolved.

Unused stock solution can be stored at -20°C, protected from light, for up to one month.

Protein Labeling Reaction
The following diagram outlines the key steps in the protein labeling protocol.
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Preparation

Labeling Reaction

Purification

Analysis

Prepare Protein Solution
(1-10 mg/mL in pH 7.0-7.5 buffer)

(Optional) Reduce Disulfide Bonds
(with TCEP)

If necessary

Incubate Protein and Dye
(10-20 fold molar excess of dye)

Protect from light
(2h at RT or overnight at 4°C)

Prepare 10 mM BDP R6G
Maleimide Stock in DMSO/DMF

Remove Excess Dye
(Size-Exclusion Chromatography,

Dialysis, or Spin Column)

Characterize Conjugate
(Measure Absorbance at 280 nm and ~530 nm)

Calculate Degree of Labeling (DOL)
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Labeling Reaction (pH 7.0-7.5)Protein with
accessible Cysteine-SH

Fluorescently Labeled Protein
(Stable Thioether Bond)

BDP R6G Maleimide

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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